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CAS No.: 1260847-41-3
Cat. No.: B577795
Get Quote
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In the landscape of modern drug discovery, certain molecular frameworks consistently appear
in a multitude of biologically active compounds. These are termed "privileged structures” due to
their ability to interact with diverse biological targets through versatile, low-energy
conformations. The isoindoline core, a bicyclic system featuring a benzene ring fused to a five-
membered nitrogen-containing ring, is a quintessential example of such a scaffold.[1] Its
derivatives are integral to a range of pharmaceuticals, from the immunomodulatory agents
lenalidomide and pomalidomide to novel therapeutics targeting ion channels and central
nervous system disorders.[2][3][4]

This guide focuses on a particularly valuable derivative: Isoindolin-4-amine, presented here as
its more stable and commonly used dihydrochloride salt. The strategic placement of a primary
aromatic amine on the isoindoline core provides a critical vector for chemical modification,
allowing for the systematic exploration of chemical space. This document serves as a technical
resource for researchers, scientists, and drug development professionals, providing in-depth
information on the chemical properties, characterization, synthesis, and application of this
versatile building block.
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Core Physicochemical and Structural Properties

Isoindolin-4-amine dihydrochloride is the most frequently encountered salt form of the parent
amine, as both the secondary amine within the isoindoline ring and the primary exocyclic amine
are basic and readily protonated. This dual protonation enhances stability and aqueous
solubility.

Structural and Chemical Identity
o |[UPAC Name: 2,3-dihydro-1H-isoindol-4-amine;dihydrochloride[5]

» Synonyms: 4-Aminoisoindoline dihydrochloride, Isoindolin-4-amine 2HCI[5][6]
e CAS Number: 92259-85-3[5][6]
e Molecular Structure:

o SMILES: C1C2=C(CN1)C(=CC=C2)N.CI.CI[5][6]

o InChl Key: PPLZYBVXLIJLUNH-UHFFFAOYSA-N[5]

Property Value Source(s)
Molecular Formula CsH12CI2Nz2 [51[6]
Molecular Weight 207.10 g/mol [5][6]

White to off-white
Appearance ] ) [7]
solid/crystalline powder

Melting Point 114-116 °C [5]

Store in a cool, dry, well-
Storage ventilated area under an inert [6]

atmosphere.

Note on Melting Point: The reported melting point of 114-116 °C is from a single supplier and
may vary depending on purity and the exact crystalline form. As a dihydrochloride salt, a higher
melting point might be expected, and experimental verification is recommended.
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Spectroscopic and Analytical Characterization

While a definitive, published spectrum for Isoindolin-4-amine dihydrochloride is not readily
available in peer-reviewed literature, its structure allows for a highly predictable spectroscopic
profile based on extensive data for analogous isoindoline and isoindolinone derivatives.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural confirmation. The spectra would be run in a solvent like
D20 or DMSO-ds. The following are expected chemical shifts (d) in ppm:

Protons (*H NMR) Expected & (ppm) Multiplicity Notes

The electron-donating
amino group will
Aromatic (C5-H, C6- influence the shifts.
6.8-7.5 m _
H, C7-H) The exact pattern will
be complex due to

substitution.

These two CH:z
groups are chemically
Benzylic (C1-Hz, C3- equivalent and
~45-5.0 s _
H2) typically appear as a
sharp singlet in the

parent isoindoline.[8]

Protons on the
secondary and
. i primary amines will be
Amine (N-H) Broad, variable s (br)
exchangeable and
may appear as broad

signals.
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Carbons (**C NMR) Expected & (ppm) Notes

Six distinct signals are
Aromatic (C=C) 115-150 expected for the aromatic
carbons.

_ The two equivalent benzylic
Benzylic (C1, C3) ~50-55 b ]
carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying key functional groups.

e N-H Stretching: A broad band is expected in the 2800-3200 cm~1 region, characteristic of
amine hydrochloride salts. Superimposed on this may be sharper N-H stretches from the

primary amine around 3300-3500 cm~1.

o C-H Stretching: Aromatic C-H stretches will appear just above 3000 cm~1, while aliphatic C-H
stretches will be just below 3000 cm™2.

e N-H Bending: Look for bands around 1600 cm~1 corresponding to the scissoring bend of the
-NH:z group.

C=C Stretching: Aromatic ring stretches will be observed in the 1450-1600 cm~1 region.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) would be the
method of choice for confirming the molecular weight.

» Expected lon: The primary ion observed in positive mode ESI-MS would be the free base,
[M+H]*.

e m/z (M+H)*: 135.0917 (Calculated for CsH11N2%)[10]

Synthesis and Purification
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Isoindolin-4-amine is typically prepared via the reduction of a suitable nitro-substituted
precursor. A common and reliable strategy involves the catalytic hydrogenation of 4-
nitroisoindoline. The resulting free base can then be converted to the dihydrochloride salt.

General Synthetic Workflow
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Synthesis Pathway

4-Nitro Phthalimide
(Commercially Available Precursor)

Reduction of Imide
(e.g., Zn/HCI or BH5)

G-Nitroisoindoline)

Catalytic Hydrogenation
(e.qg., Hz, Pd/C)

Isoindolin-4-amine
(Free Base)

Salt Formation
(HCl in Ether/IPA)

Gsoindolin-4-amine Dihydrochloride)
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Reactivity at C4-NH2 (Primary Aromatic Amine)

Diazotization -> Sandmeyer Rxn
(NaNOz, H* then CuX)

Reductive Amination

/V
/ (RCHO, NaBHsCN)

Sulfonylation

/ (RSO:CI)

Acylation
(RCOCI, Acz20)

Isoindolin-4-amine

Reaetivity at N2-H (Secondary Aliphatic Amine)

Buchwald-Hartwig
Coupling

Alkylation
(R-X)

\> Acylation

Isoindolin-4-amine
Scaffold

Derivatization
e.g., via N2-H)

Derivatization
(e.g., via C4-NH2)

tentlal Therapeuu Areas

Oncology - CNS Disorders

Cardiovascular
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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